Cas no 5335-70-6 (Picolinic Acid, Decyl Ester)

Picolinic Acid, Decyl Ester structure
Picolinic Acid, Decyl Ester structure
Product name:Picolinic Acid, Decyl Ester
CAS No:5335-70-6
MF:C16H25NO2
MW:263.3752
CID:1582510
PubChem ID:219539

Picolinic Acid, Decyl Ester Chemical and Physical Properties

Names and Identifiers

    • Picolinic Acid, Decyl Ester
    • Pyridin-2-carbonsaeure-decylester
    • CTK3B2562
    • AGN-PC-00L3OB
    • AKOS005068375
    • Pyridin-2-carbonsaeure-bornylester
    • pyridine-2-carboxylic acid bornyl ester
    • pyridine-2-carboxylic acid decyl ester
    • 2-Pyridinecarboxylic acid, 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester
    • Pyridin-2-carbonsaeure-decylester; CTK3B2562; AGN-PC-00L3OB; AKOS005068375; Pyridin-2-carbonsaeure-bornylester; pyridine-2-carboxylic acid bornyl ester; pyridine-2-carboxylic acid decyl ester; 2-Pyridinecarboxylic acid, 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester;
    • DTXSID00967982
    • decyl pyridine-2-carboxylate
    • NSC-963
    • 5335-70-6
    • NSC963
    • Inchi: InChI=1S/C16H25NO2/c1-2-3-4-5-6-7-8-11-14-19-16(18)15-12-9-10-13-17-15/h9-10,12-13H,2-8,11,14H2,1H3
    • InChI Key: QFLVNAYJXQHCRZ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCOC(=O)C1=CC=CC=N1

Computed Properties

  • Exact Mass: 263.18865
  • Monoisotopic Mass: 263.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2Ų
  • XLogP3: 5

Experimental Properties

  • Density: 0.978
  • Boiling Point: 370.8°C at 760 mmHg
  • Flash Point: 178°C
  • Refractive Index: 1.49
  • PSA: 39.19
  • LogP: 4.37910

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